Cas no 15978-93-5 (cis-Diiododiammineplatinum(II))

• Product Name: cis-Diiododiammineplatinum(II)
• CAS No: 15978-93-5
• MF: H₆I₂N₂Pt
• MW: 482.94798707962
• MDL: MFCD00799631
• CID: 50277
• PubChem ID: 11016356
• Update Time: 2025-05-24

cis-Diiododiammineplatinum(II) Chemical and Physical Properties

Names and Identifiers

• cis-Diamminediiodoplatinum
• cis-Diamminediiodoplatinum (II)
• cis-Diiododiammineplatinum(II)
• trans-di-iododiammineplatinum(II)
• cis-Diiododiammineplatinum
• cis-Diiododiammineplatium(II)
• Diamminediiodoplatinum
• Platinum (II), diamminediiodo-, cis-
• platinum(2+) iodide ammoniate (1:2:2)
• Platinum, diamminediiodo-, (SP-4-2)-
• Platinum, diamminediiodo-, cis-
• Diiododiammine platinum
• azane;diiodoplatinum
• diaminediiodoplatinum(ii)
• I2Pt.2H3N
• cis-Diiododiammineplatinum(II);
• X6027
• ST24046346
• 978D935
• trans-Diamminediiodoplatinum
• AKOS015914742
• A810070
• SY296016
• F11900
• DIIODOPLATINUM DIAMINE
• 15978-93-5
• cis-Diamminediiodoplatinum( cento)
• CS-0158617
• platinous iodide diamine

• MDL： MFCD00799631
• Inchi： 1S/2HI.2H3N.Pt/h2*1H;2*1H3;/q;;;;+2/p-2
• InChI Key： PNCHTLQBARZRSO-UHFFFAOYSA-L
• SMILES： [Pt](I)I.N.N

Computed Properties

• Exact Mass: 471.7742
• Monoisotopic Mass: 482.826808
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 2.8
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 61
• LogP: 0.80770

cis-Diiododiammineplatinum(II) Security Information

• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on cis-Diiododiammineplatinum(II)

Cis-Diiododiammineplatinum(II): A Comprehensive Overview

Cis-ddiiododiammineplatinum(II), also known by its CAS number 15978-93-5, is a coordination compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which consists of a platinum(II) center coordinated by two ammonia ligands and two iodide ligands in a cis configuration. The cis arrangement of the ligands plays a crucial role in determining the compound's chemical properties and reactivity. Recent studies have highlighted its potential applications in catalysis, drug delivery systems, and as a precursor for other platinum-based compounds.

The synthesis of cis-ddiiododiammineplatinum(II) typically involves the reaction of platinum(II) salts with ammonia and iodide ions under controlled conditions. The reaction conditions, such as pH, temperature, and concentration, significantly influence the product's purity and stability. Researchers have explored various synthetic routes to optimize the yield and quality of this compound. For instance, a study published in 2023 demonstrated that the use of microwave-assisted synthesis can significantly reduce reaction time while maintaining high product purity.

One of the most promising applications of cis-ddiiododiammineplatinum(II) is in catalysis. Platinum-based catalysts are widely used in industrial processes due to their high activity and selectivity. This compound has shown potential as a catalyst in hydrogenation reactions, where it facilitates the addition of hydrogen to unsaturated compounds. A recent investigation revealed that cis-ddiiododiammineplatinum(II) exhibits superior catalytic performance compared to traditional platinum catalysts in certain reactions, particularly those involving aromatic compounds.

In the field of drug delivery systems, cis-ddiiododiammineplatinum(II) has been explored as a carrier for anticancer drugs. Its ability to form stable complexes with various organic molecules makes it an ideal candidate for drug encapsulation and targeted delivery. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound can effectively encapsulate doxorubicin, a widely used anticancer drug, while maintaining its therapeutic efficacy.

The stability and reactivity of cis-ddiiododiammineplatinum(II) are influenced by its electronic structure and ligand arrangement. The cis configuration ensures that the two iodide ligands are positioned close to each other, which enhances the compound's reactivity towards nucleophilic substitution reactions. This property has been exploited in various chemical transformations, including coupling reactions and cross-couplings. Recent advancements in computational chemistry have provided deeper insights into the electronic structure of this compound, enabling researchers to predict its reactivity more accurately.

In terms of environmental considerations, cis-ddiiododiammineplatinum(II) has been studied for its potential impact on aquatic ecosystems. While platinum compounds are generally considered less toxic than other heavy metals like lead or mercury, their persistence in the environment necessitates careful handling and disposal. A 2023 study conducted by environmental scientists highlighted the importance of implementing effective waste management strategies to minimize the ecological footprint of platinum-based compounds.

The versatility of cis-ddiiododiammineplatinum(II) extends to its role as a precursor for other platinum-based materials. For instance, it can be used to synthesize nanoparticles or thin films with tailored properties for applications in electronics and optoelectronics. Researchers have demonstrated that controlled decomposition of this compound can yield platinum nanoparticles with uniform size distribution and high catalytic activity.

In conclusion, cis-ddiiododiammineplatinum(II), with its CAS number 15978-93-5, is a multifaceted compound with significant potential across various scientific domains. Its unique structure, reactivity, and versatility make it an invaluable tool in modern chemistry and materials science. As research continues to uncover new applications and optimize its properties, this compound is poised to play an increasingly important role in advancing technological innovations.